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Compound of Interest

Compound Name: NVP-TNKS656

Cat. No.: B611412

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed, step-by-step procedures for the safe disposal of NVP-TNKS656,
a potent and selective tankyrase inhibitor. While the Safety Data Sheet (SDS) for NVP-
TNKS656 indicates that the substance is not classified as hazardous under the Globally
Harmonized System (GHS), it is imperative to follow standard laboratory best practices for
chemical waste to ensure a safe working environment and minimize environmental impact.[1]

Key Properties of NVP-TNKS656

A summary of the relevant physical and chemical properties of NVP-TNKS656 is provided

below.
Property Value
Molecular Formula C27H34N40s
Molecular Weight 494.6 g/mol
Appearance Solid (powder)
Solubility Soluble in DMSO and DMF

Not classified as hazardous according to
GHSJ[1]

Hazard Classification
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Disposal Procedures

The overriding principle for laboratory waste is to have a disposal plan in place before
beginning any experiment.[2] Always segregate non-hazardous waste from hazardous waste to
prevent cross-contamination and reduce disposal costs.[3]

Step 1: Consult Institutional and Local Guidelines

Before proceeding with any disposal method, the first and most critical step is to consult your
institution's Environmental Health and Safety (EHS) department for specific guidelines on non-
hazardous chemical waste disposal. Local regulations may vary and take precedence over
general recommendations.[4][5]

Step 2: Waste Identification and Segregation

Properly identify and label all waste containers. If NVP-TNKS656 has been mixed with any
hazardous materials, the entire mixture must be treated as hazardous waste.[6]

Step 3: Disposal of Solid NVP-TNKS656 Waste

For unused or expired solid NVP-TNKS656:

Do not dispose of in standard laboratory trash cans. Custodial staff should not handle
chemical waste.[4]

e Securely seal the container with the solid NVP-TNKS656.

o Place the sealed container in a designated and clearly labeled container for non-hazardous
solid chemical waste.

o Transport the waste container directly to the designated collection area or dumpster as
advised by your institution's EHS.[4]

Step 4: Disposal of NVP-TNKS656 Solutions

For solutions containing NVP-TNKS656 (e.g., in DMSO):

e Do not pour concentrated solutions down the drain.
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e While some non-hazardous liquids may be suitable for drain disposal after approval from
EHS, this is generally reserved for dilute, aqueous solutions.[4][7]

e Collect all liquid waste containing NVP-TNKS656 in a clearly labeled, sealed, and
appropriate waste container.

e Manage this container as chemical waste and arrange for pickup and disposal through your
institution's EHS department.

Step 5: Disposal of Empty NVP-TNKS656 Containers

» Triple rinse the empty container with a suitable solvent (e.g., ethanol or the solvent used to
prepare the solution).

» Collect the rinsate and dispose of it as chemical waste, following the procedures in Step 4.
 After thorough cleaning, deface or remove the original label to prevent misuse.[4]

e The cleaned and defaced container can typically be disposed of in the regular laboratory
glass or solid waste stream, as per your institution's guidelines.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of NVP-
TNKS656.
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Caption: Workflow for the Proper Disposal of NVP-TNKS656 Waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of NVP-TNKS656, fostering a secure research environment and upholding their
commitment to environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

e 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

» 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
e 4. sfasu.edu [sfasu.edu]

e 5. acs.org [acs.org]

e 6. sites.rowan.edu [sites.rowan.edu]

e 7.In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

 To cite this document: BenchChem. [Proper Disposal of NVP-TNKS656: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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